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Compound of Interest

Compound Name: 6-Chloropiperonyl alcohol

Cat. No.: B2620531

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for
6-chloropiperonyl alcohol (CAS No: 2591-25-5).[1][2][3] Designed for researchers, scientists,
and professionals in drug development, this document delves into the mass spectrometry (MS),
infrared (IR), and nuclear magnetic resonance (NMR) data, offering insights into their
acquisition and interpretation.

Chemical Structure and Properties

6-Chloropiperonyl alcohol, with the IUPAC name (6-chloro-1,3-benzodioxol-5-yl)methanol, is
a substituted aromatic alcohol.[1] Its structure, featuring a chlorinated benzodioxole ring, is
fundamental to understanding its spectroscopic behavior.

Table 1: Physicochemical Properties of 6-Chloropiperonyl Alcohol

Property Value Source

Molecular Formula CsH7CIOs PubChem[1]

Molecular Weight 186.59 g/mol PubChem|[1]

Appearance White Powder Thermo Fisher Scientific[4]
Melting Point 67.0-73.0 °C Thermo Fisher Scientific[4]
CAS Number 2591-25-5 PubChem[1]
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Mass Spectrometry (MS) Analysis

Mass spectrometry of 6-chloropiperonyl alcohol provides key information about its molecular
weight and fragmentation pattern, aiding in its identification. The data presented here is
sourced from the NIST Mass Spectrometry Data Center.[1][5][6]

Electron lonization Mass Spectrum (EI-MS)

The EI-MS of 6-chloropiperonyl alcohol is characterized by a molecular ion peak and several
key fragment ions.

Table 2: Key Mass Spectrometry Data for 6-Chloropiperonyl Alcohol

m/z Interpretation

186 Molecular ion [M]*

151 Loss of a chlorine atom [M-CI]*
133 Further fragmentation

129 Further fragmentation

Data sourced from NIST Mass Spectrometry Data Center via PubChem.[1]

The presence of the molecular ion peak at m/z 186 confirms the molecular weight of the
compound. The fragmentation pattern is consistent with the structure, showing characteristic
losses of substituents from the aromatic ring.

Experimental Protocol for GC-MS Analysis

The following is a generalized protocol for the analysis of 6-chloropiperonyl alcohol using
Gas Chromatography-Mass Spectrometry (GC-MS).

o Sample Preparation: Dissolve 1-5 mg of 6-chloropiperonyl alcohol in 1 mL of a suitable
solvent (e.g., dichloromethane or methanol).

e GC Conditions:
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o Column: A nonpolar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 pym film
thickness) is suitable for this analysis.

o Inlet Temperature: 250 °C.
o Injection Volume: 1 pL.
o Carrier Gas: Helium at a constant flow rate of 1 mL/min.

o Oven Temperature Program: Start at 100 °C, hold for 2 minutes, then ramp to 280 °C at a
rate of 15 °C/min, and hold for 5 minutes.

» MS Conditions:
o lonization Mode: Electron lonization (El) at 70 eV.
o Mass Range: Scan from m/z 40 to 400.
o lon Source Temperature: 230 °C.

o Quadrupole Temperature: 150 °C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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